Cas no 2549043-32-3 (2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one
• CAS No: 2549043-32-3
• MF: C₂₂H₂₆N₆O₃
• MW: 422.480244159698
• CID: 5313867
• PubChem ID: 154830970
• Update Time: 2025-05-27

2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-1-[hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]ethanone
• 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one
• F6783-4925
• 2549043-32-3
• AKOS040728125

• Inchi： 1S/C22H26N6O3/c1-26-13-25-20-21(26)23-12-24-22(20)28-10-15-8-27(9-16(15)11-28)19(29)7-14-4-5-17(30-2)18(6-14)31-3/h4-6,12-13,15-16H,7-11H2,1-3H3
• InChI Key： MLRGHDWFRQCGCP-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=C(C=1)OC)OC)N1CC2CN(C3C4=C(N=CN=3)N(C)C=N4)CC2C1

Computed Properties

• Exact Mass: 422.20663871g/mol
• Monoisotopic Mass: 422.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 667.0±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

Recent Advances in the Study of 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one (CAS: 2549043-32-3)

The compound 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one (CAS: 2549043-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in inflammation and cancer progression. The presence of the purine moiety and the octahydropyrrolo[3,4-c]pyrrole scaffold suggests that this molecule may interact with key enzymes and receptors, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro assays have demonstrated promising inhibitory activity against certain cancer cell lines, with IC50 values in the low micromolar range.

The synthesis of 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one involves a multi-step process, starting with the construction of the octahydropyrrolo[3,4-c]pyrrole core, followed by the introduction of the purine and dimethoxyphenyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for further biological evaluation.

In vivo studies have also been conducted to assess the compound's pharmacokinetic properties and toxicity profile. Results indicate that the molecule exhibits favorable bioavailability and a manageable safety profile, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics targeting inflammatory and oncological diseases.

In conclusion, 2-(3,4-dimethoxyphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one represents a promising area of research in chemical biology and drug discovery. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical models. The continued investigation of this compound may pave the way for the development of innovative treatments for a range of debilitating diseases.